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Introduction: The Role of CDK2 in Cell Cycle
Progression

Cyclin-dependent kinase 2 (CDK?2) is a key serine/threonine kinase that, in conjunction with its
cyclin partners (Cyclin E and Cyclin A), plays a pivotal role in regulating the cell cycle.[1][2]
Specifically, the CDK2/Cyclin E complex is instrumental in the transition from the G1 to the S
phase, a critical checkpoint for DNA replication.[1] Dysregulation of CDK2 activity is a common
feature in many cancers, making it a significant target for the development of novel anticancer
therapeutics. This guide provides a detailed overview of the biological activity of CDK2-IN-29, a
potent inhibitor of CDK2.

CDK2-IN-29: A Potent Indenopyrazole-Based
Inhibitor

CDK2-IN-29, also identified as compound 13q in its primary publication, is a member of the
indenopyrazole class of compounds. It has been characterized as a potent inhibitor of cyclin-
dependent kinases.
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The primary biochemical activity of CDK2-IN-29 is its ability to inhibit the kinase activity of
CDKa2. It also demonstrates inhibitory activity against CDK4, albeit at a lower potency. The half-
maximal inhibitory concentration (IC50) values are summarized in the table below.

Target IC50 (nM)
CDK2 96
CDK4 360

Data sourced from Yue EW, et al., J Med Chem. 2002.

Core Signaling Pathway and Experimental Workflow

To understand the context in which CDK2-IN-29 functions, it is crucial to visualize the CDK2
signaling pathway and the general workflow for characterizing such inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Understanding the Biological Activity of CDK2-IN-29: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10758379#understanding-the-biological-activity-of-
cdk2-in-29]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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